Cas no 921782-13-0 (3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

• Product Name: 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• CAS No: 921782-13-0
• MF: C₂₃H₂₆N₄O₄
• MW: 422.476945400238
• CID: 6566156
• Update Time: 2025-07-14

3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
• 3-oxo-N,5-bis(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
• 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-3-oxo-2-phenyl-N,5-bis[(tetrahydro-2-furanyl)methyl]-

• Inchi： 1S/C23H26N4O4/c28-22(24-12-17-8-4-10-30-17)19-14-26(13-18-9-5-11-31-18)15-20-21(19)25-27(23(20)29)16-6-2-1-3-7-16/h1-3,6-7,14-15,17-18H,4-5,8-13H2,(H,24,28)
• InChI Key： QPXULZFZMCZQPX-UHFFFAOYSA-N
• SMILES： C1N(CC2CCCO2)C=C(C(NCC2CCCO2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 11.93±0.20(Predicted)

Additional information on 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Analysis of 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921782-13-0)

The compound 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921782-13-0) is a highly specialized heterocyclic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple functional groups, including a pyrazolo[4,3-c]pyridine core, oxolan-2-yl substituents, and a carboxamide moiety. This combination of features makes it a subject of significant interest in medicinal chemistry and drug discovery, particularly in the development of targeted therapies.

Recent advancements in AI-driven drug discovery and computational chemistry have highlighted the importance of structurally diverse compounds like 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide. Researchers are increasingly leveraging machine learning algorithms to predict the biological activity and pharmacokinetic properties of such molecules, reducing the time and cost associated with traditional drug development. This compound's multi-ring system and hydrogen-bonding capabilities suggest potential interactions with various biological targets, making it a candidate for further investigation.

The pyrazolo[4,3-c]pyridine scaffold, a key component of this molecule, has garnered attention due to its prevalence in pharmacologically active compounds. Derivatives of this scaffold have shown promise in modulating enzyme activity and receptor binding, particularly in the context of neurological disorders and inflammatory diseases. The incorporation of oxolan-2-yl groups enhances the molecule's solubility and metabolic stability, addressing common challenges in drug formulation.

In the realm of green chemistry, the synthesis of 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has been optimized to minimize waste and reduce the use of hazardous reagents. This aligns with the growing demand for sustainable pharmaceutical production and eco-friendly synthetic routes. The compound's carboxamide functionality further contributes to its versatility, enabling derivatization for structure-activity relationship (SAR) studies.

From a bioavailability perspective, the lipophilic and hydrophilic balance of this molecule is noteworthy. Its logP value and polar surface area suggest favorable membrane permeability, a critical factor for oral drug candidates. Additionally, the presence of hydrogen bond acceptors and donors may facilitate interactions with biological membranes and transport proteins, influencing its distribution and elimination.

The rising interest in personalized medicine and targeted therapies has spurred the exploration of novel compounds like 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide. Its potential applications in precision oncology and immune modulation are currently under investigation, with preliminary studies indicating selective activity against specific kinase targets. This aligns with the broader trend of drug repurposing and polypharmacology, where multi-targeted agents are increasingly favored.

In summary, 3-oxo-N,5-bis(oxolan-2-yl)methyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS No. 921782-13-0) represents a compelling example of modern heterocyclic chemistry with broad implications for drug discovery and therapeutic innovation. Its structural complexity, combined with its potential biological relevance, positions it as a valuable subject for ongoing research in both academic and industrial settings.